Cas no 930782-89-1 ((R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate)

(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate structure

930782-89-1 structure

Product Name:(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

CAS No:930782-89-1

MF:C₁₈H₂₆N₂O₅

MW:350.409445285797

CID:1090903

PubChem ID:16124590

Update Time:2024-10-26

(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- (R)-4-BOC-1-CBZ-2-HYDROXYMETHYLPIPERAZINE
- 1-O-benzyl 4-O-tert-butyl (2R)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- 1-(1,1-Dimethylethyl) 4-(phenylmethyl) (2R)-2-(hydroxymethyl)-1,4-piperazinedicarboxylate (ACI)
- Benzyl 1-((tert-butoxy)carbonyl)-(2R)-2-(hydroxymethyl)piperazine-4-dicarboxylate
- OKWDDQLIGHSFEA-OAHLLOKOSA-N
- MFCD17676317
- CS-0137191
- D82550
- AS-75897
- 4-benzyl 1-(tert-butyl) (R)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- SCHEMBL20129602
- 930782-89-1
- (R)-4-Benzyl1-tert-butyl2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- 4-benzyl 1-tert-butyl (2R)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- Inchi： 1S/C18H26N2O5/c1-18(2,3)25-17(23)20-10-9-19(11-15(20)12-21)16(22)24-13-14-7-5-4-6-8-14/h4-8,15,21H,9-13H2,1-3H3/t15-/m1/s1
- InChI Key： OKWDDQLIGHSFEA-OAHLLOKOSA-N
- SMILES： C(N1CCN(C(=O)OCC2C=CC=CC=2)C[C@@H]1CO)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 350.18417193g/mol
Monoisotopic Mass: 350.18417193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 79.3Å²

(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM277862-5g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	95+%	5g	$398	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA988-50mg	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	50mg	140.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA988-200mg	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	200mg	329.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA988-1g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	1g	1223.0CNY	2021-08-04
Alichem	A139002326-5g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	5g	$400.00	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R899838-250mg	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	250mg	￥595.80	2022-08-31
Chemenu	CM277862-1g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	95+%	1g	$116	2022-09-28
Chemenu	CM277862-5g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	95+%	5g	$431	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R899838-1g	(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate	930782-89-1	97%	1g	￥1,191.60	2022-08-31
eNovation Chemicals LLC	Y1266148-1g	(R)-4-BOC-1-CBZ-2-HYDROXYMETHYLPIPERAZINE	930782-89-1	97%	1g	$115	2024-06-06

(R)-4-Benzyl 1-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate Production Method

Production Method 1

138775-03-8

930782-89-1

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt; rt → 0 °C
1.2 Reagents: Water

Reference

: piperizine derivatives as pan-tropic entry inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

138775-02-7

930782-89-1

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , Isobutyl chloroformate Solvents: Dimethyl acetal ; cooled; 20 min, 0 °C
1.2 Reagents: Sodium borohydride Solvents: Water ; cooled; rt
1.3 Reagents: Water ; rt

Reference

: Azetidine compounds as neurokinin receptor antagonists, their preparation, pharmaceutical compositions, and use in therapy

, World Intellectual Property Organization, , ,

Production Method 3

169448-87-7

930782-89-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

: Preparation of fused quadracyclic compounds as MK2 inhibitors, compositions and uses thereof

, World Intellectual Property Organization, , ,

Production Method 4

930782-89-1

Reaction Conditions

Reference

: Substituted azetidine compounds of formula (i) useful in the treatment of functional gastrointestinal disorders, ibs, and functional dyspepsia

, United States, , ,